N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-3-[(2-methoxyacetyl)amino]thiourea
• InChI: InChI=1S/C11H14ClN3O2S/c1-7-3-4-8(12)5-9(7)13-11(18)15-14-10(16)6-17-2/h3-5H,6H2,1-2H3,(H,14,16)(H2,13,15,18)
• InChI Key: CTIGNXOXLWFTSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=S)NNC(=O)COC
• Molecular Formula: C11H14ClN3O2S
• Molecular Weight: 287.77 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide, also known as Cimetidine, is a histamine H2 receptor antagonist drug that is commonly used for the treatment of various gastrointestinal disorders. Cimetidine was first synthesized in the 1970s and has since been extensively studied for its therapeutic potential and mechanism of action.

Mechanism of Action

N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide works by blocking the histamine H2 receptors in the stomach, which reduces the production of stomach acid. This helps to relieve symptoms of acid reflux and peptic ulcers. N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide has also been shown to have anti-inflammatory and immunomodulatory effects, which may contribute to its potential use in cancer treatment.
Biochemical and Physiological Effects:
N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide has been shown to have a number of biochemical and physiological effects. It can inhibit the activity of cytochrome P450 enzymes, which can affect the metabolism of other drugs. N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide can also increase the production of prolactin, which can lead to gynecomastia (breast enlargement) in men. In addition, N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide can cross the blood-brain barrier and affect the central nervous system, leading to drowsiness and confusion.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide has a number of advantages and limitations for use in lab experiments. It is a relatively inexpensive drug that is widely available. However, it can have off-target effects on other cellular processes, which can complicate the interpretation of experimental results. In addition, N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide can have variable effects depending on the cell or tissue type being studied, which can make it difficult to generalize results.

Future Directions

There are a number of potential future directions for research on N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide. One area of interest is its potential use in combination with other drugs for the treatment of cancer. N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide has been shown to enhance the efficacy of certain chemotherapy drugs, and further research is needed to determine the optimal combination and dosing regimen. Another area of interest is the development of new H2 receptor antagonists with improved selectivity and fewer off-target effects. Finally, more research is needed to fully understand the mechanism of action of N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide and its effects on cellular processes beyond histamine signaling.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in the treatment of peptic ulcers, gastroesophageal reflux disease, and Zollinger-Ellison syndrome. N-(5-chloro-2-methylphenyl)-2-(methoxyacetyl)hydrazinecarbothioamide has also been studied for its potential use in the treatment of various types of cancer, including breast, lung, and prostate cancer.